Tetrahydro-11-deoxy Cortisol
Tetrahydro-11-deoxy Cortisol
Tetrahydrodeoxycortisol, also known as tetrahydro compound S or trihydroxypregnanone, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Thus, tetrahydrodeoxycortisol is considered to be a steroid conjugate lipid molecule. Tetrahydrodeoxycortisol is considered to be a practically insoluble (in water) and relatively neutral molecule. Tetrahydrodeoxycortisol has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, tetrahydrodeoxycortisol is primarily located in the membrane (predicted from logP) and cytoplasm. Tetrahydrodeoxycortisol has been found to be associated with the diseases known as thyroid cancer; tetrahydrodeoxycortisol has also been linked to the inborn metabolic disorders including 11-beta-hydroxylase deficiency.
3alpha,17alpha,21-Trihydroxy-5beta-pregnan-20-one is a 21-hydroxy steroid.
3alpha,17alpha,21-Trihydroxy-5beta-pregnan-20-one is a 21-hydroxy steroid.
Brand Name:
Vulcanchem
CAS No.:
68-60-0
VCID:
VC0135539
InChI:
InChI=1S/C21H34O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h13-17,22-23,25H,3-12H2,1-2H3/t13-,14-,15-,16+,17+,19+,20+,21+/m1/s1
SMILES:
CC12CCC(CC1CCC3C2CCC4(C3CCC4(C(=O)CO)O)C)O
Molecular Formula:
C21H34O4
Molecular Weight:
350.5 g/mol
Tetrahydro-11-deoxy Cortisol
CAS No.: 68-60-0
Reference Standards
VCID: VC0135539
Molecular Formula: C21H34O4
Molecular Weight: 350.5 g/mol
| CAS No. | 68-60-0 |
|---|---|
| Product Name | Tetrahydro-11-deoxy Cortisol |
| Molecular Formula | C21H34O4 |
| Molecular Weight | 350.5 g/mol |
| IUPAC Name | 1-[(3R,5R,8R,9S,10S,13S,14S,17R)-3,17-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2-hydroxyethanone |
| Standard InChI | InChI=1S/C21H34O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h13-17,22-23,25H,3-12H2,1-2H3/t13-,14-,15-,16+,17+,19+,20+,21+/m1/s1 |
| Standard InChIKey | UPTAPIKFKZGAGM-FAIYVORSSA-N |
| Isomeric SMILES | C[C@]12CC[C@H](C[C@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@]4(C(=O)CO)O)C)O |
| SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4(C(=O)CO)O)C)O |
| Canonical SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4(C(=O)CO)O)C)O |
| Physical Description | Solid |
| Description | Tetrahydrodeoxycortisol, also known as tetrahydro compound S or trihydroxypregnanone, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Thus, tetrahydrodeoxycortisol is considered to be a steroid conjugate lipid molecule. Tetrahydrodeoxycortisol is considered to be a practically insoluble (in water) and relatively neutral molecule. Tetrahydrodeoxycortisol has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, tetrahydrodeoxycortisol is primarily located in the membrane (predicted from logP) and cytoplasm. Tetrahydrodeoxycortisol has been found to be associated with the diseases known as thyroid cancer; tetrahydrodeoxycortisol has also been linked to the inborn metabolic disorders including 11-beta-hydroxylase deficiency. 3alpha,17alpha,21-Trihydroxy-5beta-pregnan-20-one is a 21-hydroxy steroid. |
| Synonyms | (3α,5β)-3,17,21-Trihydroxypregnan-20-one; 5β-Pregnane-3α,17α,21-triol-20-one; 11-Deoxytetrahydrocortisol; 3α,17,21-Trihydroxy-5β-pregnan-20-one; Tetrahydro S; Tetrahydro-11-deoxy-17α-hydroxycorticosterone; Tetrahydro-11-deoxycortisol; THS; Tetrahydro |
| PubChem Compound | 65555 |
| Last Modified | Nov 11 2021 |
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